Cas no 2172057-08-6 (4-chloro-2-ethylbenzene-1-sulfonyl fluoride)

• Product Name: 4-chloro-2-ethylbenzene-1-sulfonyl fluoride
• CAS No: 2172057-08-6
• MF: C₈H₈ClFO₂S
• MW: 222.664323806763
• CID: 5982611
• PubChem ID: 165591290
• Update Time: 2025-05-22

4-chloro-2-ethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-ethylbenzene-1-sulfonyl fluoride
• EN300-1611976
• 2172057-08-6

• Inchi： 1S/C8H8ClFO2S/c1-2-6-5-7(9)3-4-8(6)13(10,11)12/h3-5H,2H2,1H3
• InChI Key： DVQBKQGGWWXHDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC)S(=O)(=O)F

Computed Properties

• Exact Mass: 221.9917565g/mol
• Monoisotopic Mass: 221.9917565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-chloro-2-ethylbenzene-1-sulfonyl fluoride

4-Chloro-2-Ethylbenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

4-Chloro-2-Ethylbenzene-1-Sulfonyl Fluoride, also known by its CAS number 2172057-08-6, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of benzene, with a sulfonyl fluoride group attached at the 1-position, a chlorine atom at the 4-position, and an ethyl group at the 2-position. Its unique structure endows it with distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of 4-Chloro-2-Ethylbenzene-1-Sulfonyl Fluoride typically involves multi-step reactions, often starting from benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. The compound's sulfonyl fluoride group is particularly reactive, facilitating its use in nucleophilic substitutions and other transformations.

In terms of applications, 4-Chloro-2-Ethylbenzene-1-Sulfonyl Fluoride has been employed as an intermediate in the preparation of pharmaceutical agents, agrochemicals, and advanced materials. For instance, researchers have explored its role in constructing bioactive molecules with potential anti-inflammatory and antiviral properties. The presence of the chlorine and ethyl groups introduces steric and electronic effects that can be tailored to achieve desired reactivity and selectivity in subsequent reactions.

Recent studies have also highlighted the potential of this compound in polymer chemistry. By incorporating 4-Chloro-2-Ethylbenzene-1-Sulfonyl Fluoride into polymer precursors, scientists have developed materials with enhanced thermal stability and mechanical properties. These findings underscore its versatility across diverse chemical disciplines.

The handling and storage of 4-Chloro-2-Ethylbenzene-1-Sulfonyl Fluoride require adherence to standard laboratory safety protocols due to its reactive nature. Proper ventilation and protective equipment are essential to minimize exposure risks. Despite these precautions, its benefits in advancing chemical research make it a valuable asset in modern laboratories.

In conclusion, 4-Chloro-2-Ethylbenzene-1-Sulfonyl Fluoride, CAS number 2172057-08-6, stands as a testament to the ingenuity of modern chemical synthesis. Its role as an intermediate in various applications continues to expand, driven by ongoing research and technological advancements. As scientists delve deeper into its properties and potential uses, this compound is poised to contribute even more significantly to the advancement of chemistry and related fields.